Cas no 56836-19-2 (2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid)

• Product Name: 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid
• CAS No: 56836-19-2
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD11214889
• CID: 1094340
• PubChem ID: 21430354
• Update Time: 2025-10-31

2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(dimethylamino)isonicotinic acid
• 2-chloro-6-(dimethylamino)pyridine-4-carboxylic acid
• MFCD11214889
• SCHEMBL898570
• 56836-19-2
• 2-Chloro-6-(dimethylamino)-4-pyridinecarboxylic acid
• EN300-74977
• FZGKYBLWJTYHTF-UHFFFAOYSA-N
• Z385470972
• DB-149732
• AKOS009351073
• 2-Chloro-6-(dimethylamino)isonicotinicacid
• 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid

• MDL： MFCD11214889
• Inchi： 1S/C8H9ClN2O2/c1-11(2)7-4-5(8(12)13)3-6(9)10-7/h3-4H,1-2H3,(H,12,13)
• InChI Key： FZGKYBLWJTYHTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=N1)N(C)C

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid

Comprehensive Overview of 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid (CAS No. 56836-19-2)

2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid (CAS No. 56836-19-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical development, and material science. This pyridine derivative, characterized by its unique chloro and dimethylamino functional groups, has garnered significant attention due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the design of kinase inhibitors and antibacterial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's structural features, including the carboxylic acid moiety, enable it to participate in diverse chemical reactions such as amidation, esterification, and metal-catalyzed cross-coupling. These properties make it invaluable for constructing complex molecular architectures. Recent studies highlight its utility in peptide coupling reactions, where it serves as an activating agent, reflecting the broader trend toward efficient and sustainable synthetic methodologies. As the pharmaceutical industry shifts toward green chemistry principles, 56836-19-2 is being reevaluated for its compatibility with eco-friendly solvents and catalytic systems.

In agrochemical research, 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid has emerged as a precursor for crop protection agents, addressing global challenges like pest resistance and food security. Its pyridine core is a common motif in herbicides and fungicides, resonating with the industry's focus on precision agriculture. Furthermore, its potential applications in organic electronics and coordination polymers are under investigation, tapping into the surge of interest in smart materials and renewable energy technologies.

From a commercial perspective, the demand for CAS 56836-19-2 is driven by its scalability and compatibility with modern continuous flow chemistry platforms. Suppliers emphasize high-purity grades (>98%) to meet stringent regulatory standards, particularly in GMP-compliant manufacturing. Analytical techniques like HPLC and NMR are routinely employed for quality control, ensuring batch-to-batch consistency—a critical factor for end-users in regulated industries.

Environmental and safety assessments of 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid indicate favorable profiles when handled under standard laboratory protocols. While not classified as hazardous under major chemical inventories, proper PPE (e.g., gloves, goggles) is recommended during handling, reflecting best practices in modern chemical stewardship. Storage guidelines typically advise protection from moisture and prolonged exposure to light to maintain stability.

Innovation surrounding this compound continues to evolve, with patent literature disclosing novel derivatives for cancer immunotherapy and neurodegenerative disease targets. These developments align with trending searches on "next-generation pharmaceutical intermediates" and "structure-activity relationship optimization." As computational tools like AI-driven molecular modeling accelerate discovery cycles, 56836-19-2 serves as a valuable scaffold for virtual screening campaigns.

For researchers sourcing this material, technical specifications often include data on melting point (typically 180-185°C), solubility (moderate in polar aprotic solvents), and spectral properties (distinct UV-Vis absorption bands). These parameters are crucial for reaction planning and process optimization, particularly in high-throughput screening environments. Custom synthesis options are increasingly available to support specialized R&D projects requiring tailored purity levels or isotopic labeling.

The future trajectory of 2-chloro-6-(dimethylamino)pyridine-4-carboxylic Acid research points toward integration with automated synthesis platforms and machine learning-assisted retrosynthesis. These advancements address the persistent industry need for faster, cost-effective routes to functionalized pyridines—a search trend frequently observed in academic and industrial chemistry forums. Collaborative efforts between academia and manufacturers are expected to further expand the compound's utility across interdisciplinary applications.